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Compound of Interest

1-Bromo-2-
Compound Name:
(methoxymethoxy)ethane

Cat. No.: B054506

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-2-(methoxymethoxy)ethane is a valuable bifunctional molecule utilized in organic
synthesis, particularly in the construction of complex molecules in pharmaceutical and
materials science research. Its structure incorporates a reactive bromoethyl group and a
methoxymethyl (MOM) ether, a common protecting group for alcohols. Understanding the
stability and appropriate storage conditions of this compound is paramount to ensure its
integrity, reactivity, and the safety of laboratory personnel. This guide provides a
comprehensive overview of the stability profile, recommended storage and handling
procedures, and potential decomposition pathways of 1-Bromo-2-(methoxymethoxy)ethane.

Physicochemical Properties

A summary of the key physical and chemical properties of 1-Bromo-2-
(methoxymethoxy)ethane is presented below.
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Property Value

Molecular Formula C4H9BroO:

Molecular Weight 169.02 g/mol

CAS Number 112496-94-3

Appearance Colorless to light yellow liquid
Boiling Point 116-117 °C

Density 1.448 g/mL at 25 °C

Flash Point 64.44 °C (148.0 °F) - closed cup
Storage Class 10 - Combustible liquids

Stability Profile

The stability of 1-Bromo-2-(methoxymethoxy)ethane is primarily dictated by the chemical
nature of its two main functional groups: the alkyl bromide and the methoxymethyl (MOM)
ether.

3.1. Thermal Stability

1-Bromo-2-(methoxymethoxy)ethane is a combustible liquid and exhibits moderate thermal
stability. While it can be handled at room temperature, prolonged exposure to high
temperatures is not recommended. In synthetic procedures, it has been shown to be stable
under reflux conditions at 65°C for up to 48 hours. However, at elevated temperatures,
decomposition can be expected.

3.2. Hydrolytic Stability

The methoxymethyl (MOM) ether group is an acetal, which is known to be sensitive to acidic
conditions.[1][2][3] Under acidic aqueous conditions, the MOM ether will undergo hydrolysis to
yield methanol, formaldehyde, and the corresponding alcohol. Conversely, the MOM group is
stable under neutral and basic conditions.[2] Therefore, contact with acids, including Lewis
acids, should be avoided to prevent decomposition.
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3.3. Photochemical Stability

Alkyl halides, in general, are susceptible to photochemical degradation.[4] Exposure to
ultraviolet (UV) light can induce cleavage of the carbon-bromine bond, leading to the formation
of radical species. These radicals can then participate in a variety of subsequent reactions,
leading to product degradation and the formation of impurities.

3.4. Oxidative Stability

Ethers are known to be susceptible to autooxidation in the presence of oxygen, particularly
when exposed to light, to form explosive peroxides. While specific data for 1-Bromo-2-
(methoxymethoxy)ethane is not available, it is prudent to handle it as a potential peroxide-
former.

Recommended Storage and Handling

Based on the stability profile, the following storage and handling guidelines are recommended
to maintain the quality and safety of 1-Bromo-2-(methoxymethoxy)ethane.
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Parameter

Recommendation

Rationale

Storage Temperature

Room temperature.
Refrigeration (0-8 °C) may be
considered for long-term
storage to minimize potential

degradation.

To slow down potential

decomposition pathways.

Atmosphere

Store under an inert
atmosphere (e.g., nitrogen or

argon).

To minimize contact with
oxygen and moisture,
preventing autooxidation and

hydrolysis.

Light Exposure

Store in a tightly sealed,
opague container, protected

from light.

To prevent photochemical

degradation.

Incompatible Materials

Strong acids, strong oxidizing

agents, and strong bases.

To prevent acid-catalyzed
hydrolysis, oxidation, and other

reactions.

Handling

Handle in a well-ventilated
area, preferably in a fume
hood. Wear appropriate
personal protective equipment
(PPE), including safety
glasses, chemical-resistant

gloves, and a lab coat.

To avoid inhalation of vapors
and skin contact. As a
combustible liquid, avoid

sources of ignition.

Potential Decomposition Pathways

The primary decomposition pathway for 1-Bromo-2-(methoxymethoxy)ethane is anticipated

to be acid-catalyzed hydrolysis of the MOM ether. A general representation of this pathway is

illustrated below.
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Caption: Acid-catalyzed hydrolysis of 1-Bromo-2-(methoxymethoxy)ethane.

Experimental Protocols for Stability Assessment

While specific stability testing data for 1-Bromo-2-(methoxymethoxy)ethane is not readily
available in the public domain, a general protocol for assessing the stability of a liquid chemical
can be adapted.

Objective: To evaluate the stability of 1-Bromo-2-(methoxymethoxy)ethane under various
environmental conditions.

Materials:

1-Bromo-2-(methoxymethoxy)ethane

Inert gas (Nitrogen or Argon)

Opaque, sealed containers (e.g., amber glass vials with PTFE-lined caps)

Environmental chambers or ovens for controlled temperature and humidity

UV light source

Analytical instrumentation (e.g., GC-MS, HPLC, NMR)
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Methodology:

o Sample Preparation: Aliquot the 1-Bromo-2-(methoxymethoxy)ethane into the storage
containers under an inert atmosphere.

o Storage Conditions: Place the samples under the following conditions:

[¢]

Long-term: 25 °C / 60% RH (or as per ICH guidelines)

[e]

Accelerated: 40 °C / 75% RH (or as per ICH guidelines)

[e]

Refrigerated: 5 °C

(¢]

Photostability: Exposure to a calibrated light source (as per ICH Q1B)

o Time Points: Withdraw samples for analysis at predetermined intervals (e.g., 0, 1, 3, 6, 12,
24 months for long-term; 0, 1, 3, 6 months for accelerated).

e Analysis: Analyze the samples for:
o Appearance: Visual inspection for color change or precipitate formation.

o Purity: Quantify the parent compound and any degradation products using a validated
chromatographic method (e.g., GC-MS or HPLC).

o ldentification of Degradants: Characterize any significant degradation products using
appropriate spectroscopic techniques (e.g., MS, NMR).

The following diagram illustrates a general workflow for a stability study.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b054506?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation
(Aliquoting under Inert Gas)

:

Storage under Varied Conditions
(Temp, Humidity, Light)
L I
1
Sample Withdrawal
at Time Points

Analytical Testing
(Appearance, Purity, Degradants)

:

Data Analysis and
Stability Assessment

Click to download full resolution via product page

Caption: General workflow for a chemical stability study.

Conclusion

1-Bromo-2-(methoxymethoxy)ethane is a moderately stable compound that requires careful
storage and handling to prevent degradation. The primary stability concerns are its
combustibility, sensitivity to acidic conditions leading to hydrolysis of the MOM ether, and
potential for photochemical degradation. By adhering to the recommended storage conditions,
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including protection from light, moisture, and acidic environments, and by following safe
handling practices, researchers can ensure the integrity of this valuable synthetic building block
for their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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